Cas no 13908-65-1 (urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-)
13908-65-1 structure
Product Name:urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-
CAS No:13908-65-1
MF:C12H16Cl2N4O2
MW:319.187040328979
CID:902604
PubChem ID:256000
Update Time:2025-04-19
urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-3-[2-(2-chloroethylcarbamoylamino)phenyl]urea
- 1,1'-benzene-1,2-diylbis[3-(2-chloroethyl)urea]
- 1,1'-o-phenylenebis[3-(2-chloroethyl)-urea]
- AC1L5TNE
- AC1Q5NOV
- AG-J-27801
- AR-1B4342
- CTK4C1588
- KST-1B0818
- NSC82187
- 13908-65-1
- DTXSID10292378
- NSC-82187
- Urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-
- urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-
-
- Inchi: 1S/C12H16Cl2N4O2/c13-5-7-15-11(19)17-9-3-1-2-4-10(9)18-12(20)16-8-6-14/h1-4H,5-8H2,(H2,15,17,19)(H2,16,18,20)
- InChI Key: JAOPEDLQYKNPMS-UHFFFAOYSA-N
- SMILES: ClCCNC(NC1C=CC=CC=1NC(NCCCl)=O)=O
Computed Properties
- Exact Mass: 318.06528
- Monoisotopic Mass: 318.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- Density: 1.393
- Boiling Point: 439.1°C at 760 mmHg
- Flash Point: 219.4°C
- Refractive Index: 1.624
- PSA: 82.26
- LogP: 3.33500
urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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